Cas no 854860-19-8 (Methyl 3-methoxy-2-methylquinoline-4-carboxylate)

• Product Name: Methyl 3-methoxy-2-methylquinoline-4-carboxylate
• CAS No: 854860-19-8
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 1031201
• PubChem ID: 71607405
• Update Time: 2025-06-11

Methyl 3-methoxy-2-methylquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-methoxy-2-methylquinoline-4-carboxylate
• DTXSID70856354
• 854860-19-8
• Methyl3-methoxy-2-methylquinoline-4-carboxylate
• J-522190
• SB70932

• Inchi： 1S/C13H13NO3/c1-8-12(16-2)11(13(15)17-3)9-6-4-5-7-10(9)14-8/h4-7H,1-3H3
• InChI Key： DKHMKLNHPTZUGJ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)N=C2C=CC=CC2=C1C(=O)OC

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.4Ų

Additional information on Methyl 3-methoxy-2-methylquinoline-4-carboxylate

Comprehensive Overview of Methyl 3-methoxy-2-methylquinoline-4-carboxylate (CAS No. 854860-19-8)

Methyl 3-methoxy-2-methylquinoline-4-carboxylate (CAS No. 854860-19-8) is a specialized organic compound belonging to the quinoline family, which has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its methoxy and methyl ester functional groups, serves as a versatile intermediate in synthetic chemistry. Its unique structure makes it valuable for applications ranging from drug development to advanced material design. Researchers and industries are increasingly exploring its potential due to its structural adaptability and bioactive properties.

In recent years, the demand for quinoline derivatives like Methyl 3-methoxy-2-methylquinoline-4-carboxylate has surged, driven by their role in developing antimicrobial agents and fluorescent probes. The compound's CAS No. 854860-19-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Users often inquire about its synthesis methods, solubility, and reactivity, highlighting the need for detailed technical data. Additionally, its potential in organic electronics and photovoltaic materials aligns with the growing interest in sustainable technologies.

The molecular structure of Methyl 3-methoxy-2-methylquinoline-4-carboxylate features a quinoline core substituted with a methoxy group at the 3-position and a methyl ester at the 4-position. This arrangement enhances its electronic properties, making it suitable for ligand design in catalysis. Recent studies have also explored its utility in metal-organic frameworks (MOFs), a hot topic in materials science. The compound's stability under ambient conditions and compatibility with common solvents further broaden its applicability.

From a synthetic perspective, Methyl 3-methoxy-2-methylquinoline-4-carboxylate is often prepared via multistep organic reactions, including cyclization and esterification. Researchers emphasize optimizing yield and purity, as these factors are critical for downstream applications. Analytical techniques such as NMR spectroscopy and HPLC are routinely employed to characterize the compound. Its melting point and spectral data are frequently documented in peer-reviewed journals, addressing common queries from the scientific community.

Beyond academia, industries value Methyl 3-methoxy-2-methylquinoline-4-carboxylate for its scalability and cost-effectiveness. Its role in agrochemicals and dye synthesis underscores its industrial importance. Environmental considerations, such as biodegradability and green chemistry practices, are increasingly integrated into its production processes. This aligns with global trends toward sustainable chemical manufacturing, a topic widely discussed in forums and conferences.

In summary, Methyl 3-methoxy-2-methylquinoline-4-carboxylate (CAS No. 854860-19-8) represents a multifaceted compound with expanding applications. Its chemical versatility, combined with rising interest in functional materials and pharmaceutical intermediates, ensures its continued relevance. Future research may uncover novel uses, further solidifying its position in both scientific and industrial landscapes.